4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide
• InChI: InChI=1S/C16H16N2OS/c1-16(2,3)13-6-4-11(5-7-13)14(19)18-15-12(10-17)8-9-20-15/h4-9H,1-3H3,(H,18,19)
• InChI Key: GDBNXOBZVIMYHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=C(C=CS2)C#N
• Molecular Formula: C16H16N2OS
• Molecular Weight: 284.4 g/mol
• CAS No.: 865546-04-9

Description

4-tert-butyl-N-(3-cyanothiophen-2-yl)benzamide is a useful research compound. Its molecular formula is C16H16N2OS and its molecular weight is 284.38. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Properties

• Synthesis and Properties of Ortho-Linked Polyamides : A study reported the synthesis of new polyamides with flexible main-chain ether linkages and ortho-phenylene units, derived from processes involving aromatic nucleophilic substitution reactions. These polyamides exhibited noncrystalline structures, high solubility in polar solvents, and thermal stability, making them suitable for creating transparent, flexible, and tough films (Hsiao et al., 2000).

Electrochemical Applications

• Electrochemical Properties of Benzimidazole Derivatives : Research on a new benzimidazole derivative for donor–acceptor–donor type polymers emphasized the significance of coupling different donor units via Stille coupling, affecting the optical and electronic properties of the resultant polymer. This work contributes to the understanding of materials suitable for electronic applications (Ozelcaglayan et al., 2012).

Asymmetric Synthesis

• Versatile Intermediates for Asymmetric Synthesis of Amines : N-tert-Butanesulfinyl aldimines and ketimines serve as crucial intermediates for producing a wide range of highly enantioenriched amines, showcasing the versatility of tert-butyl-based compounds in asymmetric synthesis (Ellman et al., 2002).

Chemical Sensing

• Fluorescent Chemosensors for Detection of Ions : The development of imidazole-based chemosensors capable of reversible luminescent sensing for cyanide and mercury ions illustrates the potential of tert-butyl substituted compounds in environmental monitoring and safety applications. These sensors offer low detection limits and the ability to visually detect the presence of specific ions in various environments (Emandi et al., 2018).